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Compound of Interest

Compound Name: Oxalic Acid-d2

Cat. No.: B051558 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Oxalic Acid-d2. Adherence to these procedures is

critical for ensuring personal safety and regulatory compliance. Oxalic acid is a hazardous

substance that is harmful if swallowed or in contact with skin, causes serious eye damage, and

may cause respiratory irritation.[1][2][3]

Occupational Exposure Limits
It is crucial to maintain workplace air concentrations below established exposure limits.

Engineering controls, such as local exhaust ventilation, should be the primary method of

exposure control.[1][3]

Regulatory Agency
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 1 mg/m³ (8-hour) -

NIOSH (REL) 1 mg/m³ (10-hour) 2 mg/m³ (15-minute)

ACGIH (TLV) 1 mg/m³ (8-hour) 2 mg/m³

Data sourced from multiple

safety data sheets.[2][4][5]
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Required Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are mandatory to prevent exposure. Never wear

contact lenses when working with oxalic acid.[6]

Eye and Face Protection: Wear tight-fitting, chemical splash goggles.[4] For operations with

a higher risk of splashing, a face shield should be worn in addition to goggles.[6]

Hand Protection: Wear protective gloves.[2] Recommended materials include nitrile rubber,

neoprene, natural rubber, or PVC.[1][2][3] Gloves should be inspected before use and

discarded immediately if any signs of degradation or breakthrough are observed.[1]

Body Protection: Wear appropriate personal protective clothing to prevent skin contact, such

as a fully-buttoned lab coat, long pants, and closed-toe safety shoes.[2][6] For larger

quantities, coveralls may be necessary.[2]

Respiratory Protection: A NIOSH-approved respirator should be used if ventilation is

inadequate or if exposure limits are likely to be exceeded.[1][3] Respirator use requires a

written program and proper training.[6]

Step-by-Step Handling Protocol
Preparation:

Ensure an eyewash station and safety shower are unobstructed and immediately

accessible.[2][7]

Conduct all handling of Oxalic Acid-d2 powder and concentrated solutions within a

certified chemical fume hood to minimize inhalation risk.[3]

Designate a specific area for handling and storage.[8]

Donning PPE: Put on all required PPE (lab coat, goggles, gloves) before entering the

designated handling area.

Procedure:

When handling the solid material, avoid generating dust.[2][9]
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Use spark-resistant tools for transferring solid material.[8]

Do not eat, drink, or smoke in the area where Oxalic Acid-d2 is handled.[3][4]

Keep containers tightly sealed when not in use.[4][10]

Post-Handling:

Thoroughly decontaminate the work surface after use.

Remove contaminated clothing carefully and wash it before reuse.[1][4]

Wash hands, face, and any exposed skin thoroughly after handling.[1][3]

Emergency and Disposal Plans
Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, holding eyelids open.[1][5] Seek urgent medical attention.[3][5]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[1][5] Seek medical attention.[5][7]

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][2] If the person is

conscious, give a glass of water to drink.[3] Call a poison center or doctor immediately.[3][4]

Inhalation: Move the person to fresh air.[1][7] If breathing has stopped, begin artificial

respiration.[5] Seek medical attention if symptoms occur.[1][7]

Spill Response:

For small spills, trained personnel wearing full PPE can clean up the material.[8]

Use dry cleanup procedures; sweep up the solid material, avoiding dust generation, and

place it into a suitable, labeled container for waste disposal.[7][9]

Prevent the spill from entering drains or waterways.[2][10]
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Disposal Plan
Waste Collection:

All Oxalic Acid-d2 waste and contaminated materials (e.g., gloves, wipes, containers)

must be managed as hazardous waste.[8][10]

Collect waste in a clearly labeled, compatible, and tightly sealed container, such as one

made of polyethylene.[8]

Store waste containers in a designated, secure area away from incompatible materials like

strong bases or oxidizing agents.[7][8]

Waste Disposal:

Dispose of contents and containers in accordance with all local, regional, and national

regulations.[1][4][10] Do not empty into drains.[3][10]

A potential pretreatment method involves reacting the oxalic acid waste with calcium oxide

(limestone) to form calcium oxalate, which can then be further processed.[11]

Visual Workflow for Safe Handling
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1. Preparation Phase

2. Operational Phase

3. Post-Operational Phase

4. Disposal Phase

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash)

Select & Inspect Required PPE

Don PPE

Handle Oxalic Acid-d2
in Designated Area

Segregate & Label Waste

Decontaminate Work Area Store Waste Securely

Doff PPE Correctly

Wash Hands Thoroughly

Arrange for EHS Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Oxalic Acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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